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Compound of Interest

Compound Name: Carbon disulfide

Cat. No.: B031411

Technical Support Center: Carbon Disulfide

This guide provides essential information for the safe handling and storage of carbon disulfide
(CS2) in a laboratory setting. It is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Handling

e Q1: What are the primary hazards of working with carbon disulfide? Al: Carbon disulfide
is a highly flammable liquid with a very low flash point and a wide explosive range.[1][2][3] Its
vapors can be ignited by hot surfaces, such as steam pipes, light bulbs, or sparks from static
electricity.[1][2][3][4] It is also highly toxic and can be absorbed through the skin.[2][5]
Exposure can cause a wide range of health effects, including damage to the central and
peripheral nervous systems, cardiovascular system, eyes, kidneys, and liver.[1][2] It is also
suspected of damaging fertility and the unborn child.[6]

e Q2: What personal protective equipment (PPE) is required when handling carbon disulfide?
A2: A comprehensive PPE ensemble is necessary to ensure safety. This includes:

o Eye Protection: Tightly fitting safety goggles and a face shield.[7]
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o Hand Protection: Use gloves made of materials resistant to carbon disulfide, such as
Polyvinyl Alcohol (PVA), SilverShield®/4H®, Viton, or Barrier®.[4] Nitrile gloves may also
be used, but it is crucial to inspect them before use and use proper removal techniques.[8]

o Body Protection: A flamef/fire-resistant lab coat, full-length pants, and closed-toe shoes
made of a non-porous material.[7]

o Respiratory Protection: All work with carbon disulfide should be conducted in a certified
chemical fume hood.[8] If exposure limits are likely to be exceeded, a NIOSH-approved
respirator is required.[4][9]

e Q3: My lab doesn't have a dedicated "explosion-proof" area. Can | still work with carbon
disulfide? A3: It is strongly recommended to use explosion-proof electrical, ventilating, and
lighting equipment where carbon disulfide is handled or stored.[10][11] If this is not
available, it is critical to eliminate all potential ignition sources. This includes open flames,
sparks, hot surfaces, and static electricity.[4][5] Vapors can be ignited by contact with a
standard light bulb.[1][2] All equipment used must be properly grounded and bonded.[2][10]

Storage

e Q4: What are the proper storage conditions for carbon disulfide? A4: Carbon disulfide
must be stored in a cool, dry, well-ventilated area away from heat, sunlight, and ignition
sources.[4][10] It should be stored in tightly closed containers, and if the container has been
opened, it must be carefully resealed and kept upright.[7][8] It is recommended to store it
under an inert gas or water.[4]

e Q5: Can | store carbon disulfide in a standard laboratory refrigerator? A5: No. Carbon
disulfide must be stored in a refrigerator specifically designed and approved for the storage
of flammable chemicals.[7][8] If a flammable-rated refrigerator is unavailable, it can be stored
in a cooler with dry ice.[7][8]

e Q6: What materials are incompatible with carbon disulfide? A6: Carbon disulfide can react
violently with a variety of substances. It is incompatible with:

o Strong oxidizing agents (e.g., perchlorates, nitrates)[1][4]

o Chemically active metals (e.g., sodium, potassium, zinc)[1][3][4]
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[e]

Azides[1][4]

o

Amines[1][4]

[¢]

Halogens (e.g., chlorine, bromine, fluorine)[1][4]

[¢]

Rust[1][4] It also attacks some plastics, rubber, and coatings.[4]
Emergency Procedures

e Q7: What should I do in the event of a carbon disulfide spill? A7: In case of a spill,
immediately:

o Evacuate all personnel from the area and restrict access.[4][7]

o Eliminate all ignition sources.[2][4]

o Ventilate the area.[4]

o Wear appropriate PPE, including respiratory protection, before attempting cleanup.[7]

o Contain the spill using a non-combustible absorbent material like sand, earth, or
vermiculite.[4][7] Do not use combustible materials like sawdust.[10]

o Use non-sparking tools to collect the absorbed material and place it in a sealed container
for disposal as hazardous waste.[2][4][10]

o Do not wash spills into the sewer system.[4][5]
e Q8: How should a carbon disulfide fire be extinguished? A8: For a carbon disulfide fire:

o Use a dry chemical, carbon dioxide (COz), or foam extinguisher.[5][10] Water spray can be
used to cool containers but may be ineffective at extinguishing the fire itself.[10]

o A water stream should not be used as it may spread the burning liquid.[10]

o Firefighters should wear appropriate protective equipment, including a self-contained
breathing apparatus (SCBA).[12]
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o Be aware that poisonous gases, such as sulfur oxides, are produced during a fire.[4]

Quantitative Data Summary

Property Value Source(s)
Flash Point -30°C (-22°F) [2][13]
Autoignition Temperature 90°C (194°F) [2]

Lower Explosive Limit (LEL) 1% [2]

Upper Explosive Limit (UEL) 50% [2]

Vapor Density 2.67 (Air=1) [2]
Specific Gravity 1.263 (Water = 1) [2]

Boiling Point 46.7°C (116°F) [2]

OSHA Permissible Exposure 20 ppm (TWA) (11]

Limit (PEL)

NIOSH Recommended
Exposure Limit (REL)

1 ppm (TWA), 10 ppm (STEL)

[4]

ACGIH Threshold Limit Value
(TLV)

1 ppm (TWA)

[4]

Key Experimental Protocols

Protocol 1: Grounding and Bonding for Safe Transfer

« Objective: To prevent the buildup of static electricity during the transfer of carbon disulfide
from one container to another.

e Materials:
o Conductive containers for carbon disulfide.
o Grounding and bonding straps with clamps.

o Adesignated grounding point (e.g., a metal water pipe).
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e Procedure:

1. Ensure the receiving container is placed in a well-ventilated area, preferably within a
chemical fume hood.

2. Attach one clamp of a bonding strap to the dispensing container.

3. Attach the other clamp of the same bonding strap to the receiving container. This
equalizes the electrical potential between the two containers.

4. Attach a clamp from a separate grounding strap to the dispensing container.
5. Attach the other end of the grounding strap to a verified grounding point.

6. Once both containers are bonded and the dispensing container is grounded, proceed with
the transfer of carbon disulfide slowly and carefully to minimize splashing.

7. After the transfer is complete, remove the grounding and bonding straps in the reverse
order of their application.

Protocol 2: Spill Cleanup Procedure
o Objective: To safely clean up a small-scale carbon disulfide spill in a laboratory setting.
o Materials:

o Full PPE (as described in the FAQ section).

Spill containment kit with non-combustible absorbent material (e.g., vermiculite, sand).

[e]

o

Non-sparking tools (e.g., plastic scoop).

Sealable, labeled waste container.

[¢]

[e]

Hazardous waste tags.
e Procedure:

1. Immediately alert others in the vicinity and evacuate the area.
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2. If safe to do so, turn off all ignition sources and increase ventilation (e.g., open fume hood
sash).

3. Don the appropriate PPE.

4. Contain the spill by creating a dike around it with the absorbent material.

5. Carefully apply the absorbent material to the spill, working from the outside in.
6. Using non-sparking tools, collect the absorbed material.

7. Place the contaminated material into the designated waste container, seal it, and attach a
completed hazardous waste tag.

8. Wipe the spill area with a suitable solvent (following your institution's safety protocols) and
decontaminate all equipment used.

9. Dispose of the hazardous waste according to institutional and regulatory guidelines.

Visualizations
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Caption: Logical workflow for safe carbon disulfide use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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